Cas no 1261598-59-7 (2-(2-Chloro-3,4-difluorophenyl)acetic acid)

2-(2-Chloro-3,4-difluorophenyl)acetic acid is a fluorinated phenylacetic acid derivative with a molecular formula of C₈H₅ClF₂O₂. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring a difluorophenyl backbone. The presence of chlorine and fluorine substituents enhances its reactivity, enabling selective functionalization in cross-coupling reactions or further derivatization. Its high purity and stability under standard conditions make it suitable for precision applications in medicinal chemistry. The compound is typically supplied as a white to off-white crystalline powder, ensuring consistent performance in synthetic workflows. Proper handling requires standard laboratory precautions due to its potential irritant properties.

2-(2-Chloro-3,4-difluorophenyl)acetic acid structure

1261598-59-7 structure

Product Name:2-(2-Chloro-3,4-difluorophenyl)acetic acid

CAS No:1261598-59-7

MF:C₈H₅ClF₂O₂

MW:206.573908567429

CID:4565718

PubChem ID:84674687

Update Time:2025-05-22

2-(2-Chloro-3,4-difluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(2-Chloro-3,4-difluorophenyl)acetic acid
- (2-chloro-3,4-difluorophenyl)acetic acid
- CL9551
- 1261598-59-7
- Benzeneacetic acid, 2-chloro-3,4-difluoro-
- 2-(2-Chloro-3,4-difluorophenyl)aceticacid
- 2-CHLORO-3,4-DIFLUOROPHENYLACETIC ACID
- Inchi： 1S/C8H5ClF2O2/c9-7-4(3-6(12)13)1-2-5(10)8(7)11/h1-2H,3H2,(H,12,13)
- InChI Key： PVABAIILZJYXBE-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=CC=1CC(=O)O)F)F

Computed Properties

Exact Mass: 205.9946134 g/mol
Monoisotopic Mass: 205.9946134 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 37.3
Molecular Weight: 206.57

2-(2-Chloro-3,4-difluorophenyl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTYC1948-1G	2-(2-chloro-3,4-difluorophenyl)acetic acid	1261598-59-7	95%	1g	￥ 772.00	2023-04-03
1PlusChem	1P000SC8-100mg	Benzeneacetic acid, 2-chloro-3,4-difluoro-	1261598-59-7	98%	100mg	$103.00	2024-07-09
A2B Chem LLC	AA35928-100mg	2-Chloro-3,4-difluorophenylacetic acid	1261598-59-7	98%	100mg	$88.00	2024-04-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTYC1948-100mg	2-(2-chloro-3,4-difluorophenyl)acetic acid	1261598-59-7	95%	100mg	￥231.0	2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTYC1948-250mg	2-(2-chloro-3,4-difluorophenyl)acetic acid	1261598-59-7	95%	250mg	￥310.0	2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTYC1948-500mg	2-(2-chloro-3,4-difluorophenyl)acetic acid	1261598-59-7	95%	500mg	￥515.0	2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTYC1948-1g	2-(2-chloro-3,4-difluorophenyl)acetic acid	1261598-59-7	95%	1g	￥772.0	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1560315-1g	2-(2-Chloro-3,4-difluorophenyl)acetic acid	1261598-59-7	98%	1g	￥1237.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1560315-5g	2-(2-Chloro-3,4-difluorophenyl)acetic acid	1261598-59-7	98%	5g	￥3967.00	2024-08-09
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTYC1948-100.0mg	2-(2-chloro-3,4-difluorophenyl)acetic acid	1261598-59-7	95%	100.0mg	￥231.0000	2025-04-12